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Post-Discontinuation Pharmacodynamics

Trial Treatment Observation Period After Key Findings on Lp(a) After
Phase Duration Last Dose Discontinuation

| Phase 1 [1] [2] | 14 days | Up to 50 days | - Lp(a) reduction persisted at Day 14 (end of treatment).

e Lowered Lp(a) levels lasted up to 50 days after the final dose.
e Gradual return to baseline levels; no rebound above baseline observed. | | Phase 2 (KRAKEN) [3]
[4]1 [5] | 12 weeks | Not specified in detalil | - The 12-week study focused on efficacy and safety during

treatment.
e Larger, longer-term studies are needed to fully characterize the reversal profile. |

Mechanism and Explanation

Muvalaplin's behavior after discontinuation is consistent with its pharmacokinetics and mechanism of
action.

¢ Long Half-Life: The drug has a long plasma half-life, measured between 70 and 414 hours
(approximately 3 to 17 days) in the Phase 1 study [1]. This means it clears from the body slowly,
leading to a gradual wearing-off of its effect rather than an abrupt stop.
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¢ Unique Mechanism: Muvalaplin is a small molecule that inhibits the formation of Lp(a) by
blocking the binding between apolipoprotein(a) and apolipoprotein B-100 in the liver [3] [6] [2]. It does
not accelerate the clearance of existing Lp(a) particles from the bloodstream. Once administration
stops, the formation of new Lp(a) particles slowly resumes at the patient's genetically determined
rate, explaining the gradual return to baseline [5].

This mechanism is distinct from that of other drug classes and explains the absence of a rebound effect. The

following diagram illustrates muvalaplin's mechanism of action and the consequence of its discontinuation.
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Experimental Protocol for Assessing Reversal

To systematically evaluate the reversal of muvalaplin's effects in a preclinical or clinical setting, you can

adapt the following protocol based on the Phase 1 trial design [1].

Objective: To characterize the pharmacokinetic (PK) and pharmacodynamic (PD) profile of Lp(a) after the

last dose of muvalaplin.

1. Dosing Phase:
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¢ Intervention: Administer muvalaplin daily for a set period (e.g., 14 days).
¢ Monitoring: Measure plasma muvalaplin concentrations and Lp(a) levels at baseline and regularly
during treatment to establish the steady-state drug level and maximum Lp(a) reduction.

2. Discontinuation & Washout Phase:

¢ Intervention: Cease muvalaplin administration.
¢ Blood Sampling Schedule: Collect blood samples at frequent intervals initially, then space out the
sampling over a longer period. A proposed schedule based on trial data is:
o Days 1-7: Sample daily or every other day.
o Weeks 2-4: Sample twice weekly.
o Weeks 5-8: Sample weekly until Lp(a) levels return to approximately 80-90% of baseline.
o Key Measurements:
o PK Analysis: Plasma concentration of muvalaplin.
o PD Analysis: Lp(a) levels (using both traditional and intact particle assays).

3. Data Analysis:

e Calculate the half-life of muvalaplin from the elimination phase of the PK profile.
e Plot Lp(a) levels against time and muvalaplin concentration to model the effect compartment and
establish the rate of Lp(a) return to baseline.

Key Considerations for Researchers

¢ No Rebound Confirmed: Current data does not indicate a concerning rebound effect for muvalaplin
[1] [2].

¢ Critical Unknown: It remains unknown whether reducing Lp(a) levels with muvalaplin translates to a
lower risk of heart attacks and strokes. This is the goal of future Phase 3 outcome trials [3] [6] [5].

¢ Clinical Relevance: The long half-life and gradual reversal could be clinically beneficial, potentially
offering a buffer against missed doses. However, it also means that in case of an adverse event, the
drug's effect may persist for a considerable time [1].
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To cite this document: Smolecule. [muvalaplin treatment discontinuation Lp(a) rebound]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12873764#muvalaplin-

treatment-discontinuation-Ip-a-rebound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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